Cas no 154585-03-2 (Phenol, 4-(5-aminopentyl)-)
Phenol, 4-(5-aminopentyl)- structure
Product Name:Phenol, 4-(5-aminopentyl)-
CAS No:154585-03-2
MF:C11H17NO
MW:179.258783102036
CID:1329358
PubChem ID:19433646
Update Time:2025-04-20
Phenol, 4-(5-aminopentyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(5-aminopentyl)-
- 5-(4-hydroxyphenyl)pentyl amine
- 154585-03-2
- DTXSID401313901
- XBBKSRBELVRMQH-UHFFFAOYSA-N
- 4-(5-aminopentyl)phenol
- DB-137529
- SCHEMBL4860354
-
- Inchi: 1S/C11H17NO/c12-9-3-1-2-4-10-5-7-11(13)8-6-10/h5-8,13H,1-4,9,12H2
- InChI Key: XBBKSRBELVRMQH-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)CCCCCN
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
Phenol, 4-(5-aminopentyl)- Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
154585-03-2 (Phenol, 4-(5-aminopentyl)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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